Cas no 90016-14-1 (1,2,3-Propanetricarboxylic acid, 1-(1,1-dimethylethyl) 2,3-diethyl ester)
90016-14-1 structure
Product Name:1,2,3-Propanetricarboxylic acid, 1-(1,1-dimethylethyl) 2,3-diethyl ester
CAS No:90016-14-1
MF:C14H24O6
MW:288.336765289307
CID:796433
PubChem ID:13244603
Update Time:2025-04-19
1,2,3-Propanetricarboxylic acid, 1-(1,1-dimethylethyl) 2,3-diethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1,2,3-Propanetricarboxylic acid, 1-(1,1-dimethylethyl) 2,3-diethyl ester
- 3-O-tert-butyl 1-O,2-O-diethyl propane-1,2,3-tricarboxylate
- 1-TERT-BUTYL 2,3-DIETHYL PROPANE-1,2,3-TRICARBOXYLATE
- DTXSID50531511
- 90016-14-1
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- Inchi: 1S/C14H24O6/c1-6-18-11(15)8-10(13(17)19-7-2)9-12(16)20-14(3,4)5/h10H,6-9H2,1-5H3
- InChI Key: CHKJKKPWWHUBAI-UHFFFAOYSA-N
- SMILES: O(C(CC(C(=O)OCC)CC(=O)OCC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 288.15728848g/mol
- Monoisotopic Mass: 288.15728848g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 11
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 78.9Ų
1,2,3-Propanetricarboxylic acid, 1-(1,1-dimethylethyl) 2,3-diethyl ester Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
90016-14-1 (1,2,3-Propanetricarboxylic acid, 1-(1,1-dimethylethyl) 2,3-diethyl ester) Related Products
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